Cas no 748795-21-3 ((1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 748795-21-3
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• MDL: MFCD16037760
• CID: 4457745
• PubChem ID: 11321165
• Update Time: 2025-06-20

(1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENOL, 7-FLUORO-1,2,3,4-TETRAHYDRO-, (1R)-
• (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol
• AKOS017518841
• AT36493
• 748795-21-3
• EN300-193414
• SCHEMBL22143619

• MDL： MFCD16037760
• Inchi： 1S/C10H11FO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10,12H,1-3H2/t10-/m1/s1
• InChI Key： QNORPDDVMCJPRL-SNVBAGLBSA-N
• SMILES： FC1C=CC2=C(C=1)[C@@H](CCC2)O

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol

Compound CAS No. 748795-21-3: (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol

The compound (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol with CAS No. 748795-21-3 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetralin derivatives, which are known for their unique structural properties and potential applications in drug development. The molecule features a bicyclic framework with a fluoro substituent at the 7-position and an alcohol group at the 1-position, giving it a chiral center that plays a crucial role in its stereochemical properties.

Recent studies have highlighted the importance of (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific biological pathways, making it a promising candidate for the treatment of various diseases. For instance, its fluoro group contributes to enhanced lipophilicity and stability, which are desirable traits in drug design. Additionally, the tetralin backbone provides a rigid structure that can interact with target proteins in a highly specific manner.

The synthesis of (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol involves a series of intricate organic reactions. Key steps include the formation of the tetralin skeleton through cyclization reactions and the introduction of the fluoro substituent via electrophilic aromatic substitution or nucleophilic aromatic substitution methods. The stereochemistry at the 1-position is carefully controlled to ensure the desired (R) configuration, which is critical for its biological activity.

In terms of applications, (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol has shown potential in several areas. In medicinal chemistry, it serves as a lead compound for designing bioactive molecules targeting various receptors and enzymes. For example, recent research has demonstrated its ability to inhibit certain kinases involved in cancer progression. Furthermore, its unique structure makes it a valuable building block for constructing more complex molecules with enhanced pharmacokinetic properties.

The pharmacological profile of (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol has been extensively studied using advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into its binding modes and interactions with target proteins. Additionally, preclinical studies have shown promising results in animal models of diseases such as neurodegenerative disorders and inflammatory conditions.

From an environmental perspective, the synthesis and handling of (1R)-7-fluoro-1,2,3,tetrahydronaphthalen-ol must adhere to strict safety protocols to minimize any adverse effects on ecosystems. Researchers are also exploring greener synthetic methods to reduce waste and improve sustainability in its production.

In conclusion,(1R)-7-fluoro-, CAS No. 748795-, continues to be a focal point in chemical research due to its unique properties and potential applications in drug discovery and development. As advancements in synthetic methodologies and biological understanding continue to unfold, this compound is poised to play an even more significant role in addressing unmet medical needs.